Cas no 2034530-05-5 (1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide)

• Product Name: 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide
• CAS No: 2034530-05-5
• MF: C₁₅H₁₇N₅O₂S
• MW: 331.3928
• CID: 5353396
• Update Time: 2025-10-31

1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]pyrazole-4-carboxamide
• 1,3,5-trimethyl-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-1H-pyrazole-4-carboxamide
• 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C15H17N5O2S/c1-9-12(10(2)19(3)18-9)14(21)16-5-6-20-8-17-11-4-7-23-13(11)15(20)22/h4,7-8H,5-6H2,1-3H3,(H,16,21)
• InChI Key： FGNGPLRDPZBSIO-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C2=C1C(N(C([H])=N2)C([H])([H])C([H])([H])N([H])C(C1C(C([H])([H])[H])=NN(C([H])([H])[H])C=1C([H])([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 514
• XLogP3: 1
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide

Comprehensive Analysis of 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide (CAS No. 2034530-05-5)

The compound 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide, identified by its CAS No. 2034530-05-5, represents a significant advancement in the field of heterocyclic chemistry. This molecule combines a thieno[3,2-d]pyrimidine core with a 1H-pyrazole-4-carboxamide moiety, making it a subject of intense research in medicinal chemistry and drug discovery. Its unique structural features have drawn attention for potential applications in targeting specific biological pathways, particularly in the context of kinase inhibition and enzyme modulation.

Recent trends in pharmaceutical research highlight the growing interest in thieno[3,2-d]pyrimidine derivatives due to their versatile pharmacological properties. The incorporation of a 1,3,5-trimethyl group in the pyrazole ring enhances the compound's metabolic stability, a critical factor in drug development. Researchers are particularly intrigued by its potential to address unmet medical needs, such as inflammatory diseases and certain types of cancers, aligning with the current focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide involves multi-step organic transformations, including condensation and cyclization reactions. The compound's CAS No. 2034530-05-5 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and academic publications. Its molecular weight and solubility profile make it suitable for further derivatization, a common strategy in lead optimization.

The rise of artificial intelligence in drug discovery has brought renewed attention to compounds like 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide. Computational models predict favorable interactions with various biological targets, particularly those involved in cell signaling pathways. This aligns with the increasing demand for small molecule inhibitors in therapeutic development, as evidenced by frequent searches for "kinase inhibitors" and "enzyme modulators" in scientific literature databases.

Quality control and characterization of CAS No. 2034530-05-5 require advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for biological evaluation, reflecting the pharmaceutical industry's emphasis on structure-activity relationship studies. Recent publications have explored its potential as a scaffold for developing novel bioactive molecules, particularly in the context of fragment-based drug design.

Environmental and safety assessments of 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide indicate favorable profiles for research applications. The compound's stability under various pH conditions makes it suitable for further pharmacological investigations. This characteristic addresses common concerns in drug development about compound degradation, a topic frequently searched in pharmaceutical forums and discussion boards.

The intellectual property landscape surrounding CAS No. 2034530-05-5 reveals several patent applications, particularly in the area of therapeutic compositions. This reflects the commercial potential of this chemical entity and its derivatives. The growing interest in heterocyclic compounds for pharmaceutical applications is evident from the increasing number of related publications in recent years.

Future research directions for 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide may include detailed pharmacokinetic studies and formulation development. The compound's modular structure allows for systematic modifications to optimize its drug-like properties, addressing current challenges in bioavailability and tissue distribution - key topics in modern pharmaceutics research.

In conclusion, 1,3,5-trimethyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide (CAS No. 2034530-05-5) represents a promising chemical scaffold with diverse potential applications in medicinal chemistry. Its unique structural features and demonstrated biological relevance position it as a valuable subject for continued investigation in the evolving landscape of drug discovery and development.